1-(6-(4-Ethylpiperazin-1-yl)-4-methylpyridin-3-yl)propan-1-one

• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol
• IUPAC Name: 1-[6-(4-ethylpiperazin-1-yl)-4-methylpyridin-3-yl]propan-1-one
• InChI: InChI=1S/C15H23N3O/c1-4-14(19)13-11-16-15(10-12(13)3)18-8-6-17(5-2)7-9-18/h10-11H,4-9H2,1-3H3
• InChI Key: YDTBZBUWQKVSBM-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CN=C(C=C1C)N2CCN(CC2)CC

Description

1-(6-(4-Ethylpiperazin-1-yl)-4-methylpyridin-3-yl)propan-1-one is a chemical compound with the molecular formula C15H23N3O. It is used primarily in research settings and has various applications in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(6-(4-Ethylpiperazin-1-yl)-4-methylpyridin-3-yl)propan-1-one typically involves the reaction of 4-ethylpiperazine with 3-acetyl-4-methylpyridine under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and a catalyst to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and catalysts to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize efficiency .

Chemical Reactions Analysis

Types of Reactions

1-(6-(4-Ethylpiperazin-1-yl)-4-methylpyridin-3-yl)propan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the piperazine ring can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted piperazine derivatives.

Scientific Research Applications

1-(6-(4-Ethylpiperazin-1-yl)-4-methylpyridin-3-yl)propan-1-one has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential effects on cellular processes and interactions.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor in drug development.

Mechanism of Action

The mechanism of action of 1-(6-(4-Ethylpiperazin-1-yl)-4-methylpyridin-3-yl)propan-1-one involves its interaction with specific molecular targets within cells. The compound can bind to receptors or enzymes, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 1-(4-Ethylpiperazin-1-yl)propan-1-one
• 2-chloro-1-(4-ethylpiperazin-1-yl)propan-1-one
• 1-(1-(4-Ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)-3-(o-tolyl)thiourea

Uniqueness

1-(6-(4-Ethylpiperazin-1-yl)-4-methylpyridin-3-yl)propan-1-one is unique due to its specific structure, which combines a piperazine ring with a pyridine moiety. This unique structure imparts distinct chemical and biological properties, making it valuable for various research applications .